Cas no 2229536-25-6 (2-(1-amino-3-hydroxycyclobutyl)-4-chloro-6-methoxyphenol)

• Product Name: 2-(1-amino-3-hydroxycyclobutyl)-4-chloro-6-methoxyphenol
• CAS No: 2229536-25-6
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 5993716
• PubChem ID: 165634379
• Update Time: 2025-07-23

2-(1-amino-3-hydroxycyclobutyl)-4-chloro-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-3-hydroxycyclobutyl)-4-chloro-6-methoxyphenol
• EN300-1979387
• 2229536-25-6

• Inchi： 1S/C11H14ClNO3/c1-16-9-3-6(12)2-8(10(9)15)11(13)4-7(14)5-11/h2-3,7,14-15H,4-5,13H2,1H3
• InChI Key： FXPULKFMCSKBDR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C1(CC(C1)O)N)O)OC

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.7Ų

Additional information on 2-(1-amino-3-hydroxycyclobutyl)-4-chloro-6-methoxyphenol

Professional Introduction to Compound with CAS No. 2229536-25-6 and Product Name: 2-(1-amino-3-hydroxycyclobutyl)-4-chloro-6-methoxyphenol

The compound with the CAS number 2229536-25-6 and the product name 2-(1-amino-3-hydroxycyclobutyl)-4-chloro-6-methoxyphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular architecture of this compound includes a cyclobutyl group linked to an amino group, a chloro substituent, and a methoxy group on a phenolic ring, which collectively contribute to its distinctive chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent pharmacological effects while maintaining high selectivity and low toxicity. The structural motifs present in 2-(1-amino-3-hydroxycyclobutyl)-4-chloro-6-methoxyphenol align well with this trend, as they suggest potential interactions with biological targets that are critical for therapeutic intervention. Specifically, the amino and hydroxyl groups on the cyclobutyl moiety may facilitate hydrogen bonding interactions, while the chloro and methoxy groups on the phenolic ring could enhance lipophilicity and metabolic stability.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The presence of multiple reactive sites allows for the introduction of additional functional groups, enabling chemists to fine-tune its pharmacokinetic and pharmacodynamic profiles. This flexibility is particularly valuable in medicinal chemistry, where iterative optimization is often required to achieve desired biological activity. Recent studies have demonstrated that similar structural motifs are effective in modulating various biological pathways, making 2-(1-amino-3-hydroxycyclobutyl)-4-chloro-6-methoxyphenol a promising candidate for further investigation.

The compound's phenolic core is particularly noteworthy, as phenols are well-known for their antioxidant properties and their ability to interact with enzymes and receptors. The methoxy group at position 6 enhances solubility while maintaining hydrophobicity, which is crucial for drug absorption and distribution. Additionally, the chloro substituent at position 4 introduces electronic effects that can influence reactivity and binding affinity. These features make 2-(1-amino-3-hydroxycyclobutyl)-4-chloro-6-methoxyphenol an intriguing candidate for use in both preclinical and clinical research.

Recent advancements in computational chemistry have enabled more accurate predictions of a compound's biological activity based on its molecular structure. By leveraging machine learning algorithms and quantum mechanical calculations, researchers can identify potential binding interactions between 2-(1-amino-3-hydroxycyclobutyl)-4-chloro-6-methoxyphenol and target proteins or enzymes. These computational approaches have already been successfully applied to other complex molecules, suggesting that they may also be effective in optimizing this compound for therapeutic use.

In vitro studies have begun to explore the pharmacological profile of 2-(1-amino-3-hydroxycyclobutyl)-4-chloro-6-methoxyphenol, revealing promising preliminary results. Initial experiments indicate that this compound exhibits moderate activity against certain enzymatic targets, suggesting potential applications in treating conditions associated with these enzymes. Furthermore, its stability under various physiological conditions makes it a viable candidate for further development into a drug candidate. These findings underscore the importance of continued research into this compound's mechanisms of action and potential therapeutic applications.

The synthesis of 2-(1-amino-3-hydroxycyclobutyl)-4-chloro-6-methoxyphenol presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules with high purity and yield. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the cyclobutyl moiety and introducing the necessary functional groups at specific positions. These synthetic strategies not only enhance efficiency but also allow for greater control over stereochemistry, which is critical for biological activity.

As interest in personalized medicine grows, compounds like 2-(1-amino-3-hydroxycyclobutyl)-4-chloro-6-methoxyphenol are becoming increasingly relevant. Their structural complexity allows for tailored modifications that can be optimized based on individual patient profiles. This approach aligns with the broader trend toward developing more targeted therapies that minimize side effects while maximizing efficacy. The ability to modify key functional groups within this molecule provides a powerful tool for tailoring its properties to specific therapeutic needs.

The future prospects for 2-(1-amino-3-hydroxycyclobutul)-4-chloro-6-methoxyphenol are bright, particularly as research efforts continue to uncover new applications for this compound. Ongoing studies are exploring its potential use in treating inflammatory diseases, neurological disorders, and other conditions where modulating enzyme activity or protein interactions is beneficial. Additionally, collaborations between academic researchers and pharmaceutical companies are likely to accelerate the development process by combining expertise in synthetic chemistry, computational modeling, and preclinical testing.

In conclusion,2-(1-amino-3-hydroxycyclobutyl)-4-chloro-6-methoxyphenol represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications. Its unique structural features, combined with promising preliminary results from both computational and experimental studies, make it an exciting compound worthy of further investigation. As research continues to uncover new insights into its mechanisms of action and potential uses, 22295362506 will undoubtedly play an important role in shaping the future of drug development.